Cas no 1210461-30-5 (N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 1210461-30-5
• MF: C₁₆H₂₂N₂O₃S
• MW: 322.422482967377
• CID: 5878645
• PubChem ID: 45556582
• Update Time: 2025-05-19

N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)-2-methylsulfanylpyridine-3-carboxamide
• N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-2-(methylsulfanyl)pyridine-3-carboxamide
• 1210461-30-5
• SR-01000925178
• SR-01000925178-1
• AKOS024520361
• N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2-(methylthio)nicotinamide
• N-((1,4-dioxaspiro[4.5]decan-2-yl)methyl)-2-(methylthio)nicotinamide
• F5831-4235
• VU0522095-1

• Inchi： 1S/C16H22N2O3S/c1-22-15-13(6-5-9-17-15)14(19)18-10-12-11-20-16(21-12)7-3-2-4-8-16/h5-6,9,12H,2-4,7-8,10-11H2,1H3,(H,18,19)
• InChI Key： YDZSGEOYOQVAPT-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=CC=C1C(NCC1OC2(CCCCC2)OC1)=O

Computed Properties

• Exact Mass: 322.13511374g/mol
• Monoisotopic Mass: 322.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85.8Ų

Additional information on N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-2-(methylsulfanyl)pyridine-3-carboxamide

N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-2-(methylsulfanyl)pyridine-3-carboxamide: A Comprehensive Overview

The compound CAS No. 1210461-30-5, also known as N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-2-(methylsulfanyl)pyridine-3-carboxamide, is a complex organic molecule with a unique structure that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its spirocyclic dioxane ring system and a pyridine derivative with a methylsulfanyl group, making it a promising candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of this compound as a building block for constructing bioactive molecules. The spirocyclic structure, specifically the 1,4-dioxaspiro[4.5]decane moiety, provides a rigid framework that can enhance the stability and bioavailability of the compound. Additionally, the presence of the methylsulfanyl group on the pyridine ring introduces electron-donating properties, which can influence the compound's reactivity and interaction with biological systems.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the spirocyclic dioxane ring through intramolecular cyclization and the subsequent functionalization of the pyridine ring to introduce the methylsulfanyl group. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for further studies.

In terms of applications, this compound has shown potential in several areas. In pharmacology, its structure suggests it could serve as a lead compound for developing new drugs targeting specific biological pathways. For instance, the spirocyclic framework may allow for improved binding affinity to certain receptors or enzymes, making it a valuable tool in drug design.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in various chemical environments. Molecular modeling studies have revealed that the compound exhibits favorable pharmacokinetic properties, including good solubility and permeability, which are essential for drug candidates.

Another area where this compound has shown promise is in materials science. Its rigid structure and functional groups make it an ideal candidate for use in polymer synthesis or as a component in advanced materials with tailored properties. For example, incorporating this compound into polymer networks could enhance mechanical strength or thermal stability.

It is also worth noting that this compound has been studied for its potential role in catalysis. The spirocyclic dioxane ring system has been found to act as a chiral auxiliary in asymmetric synthesis reactions, facilitating the formation of enantiomerically enriched products. This property opens up new avenues for its use in industrial chemical processes.

In conclusion, N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-2-(methylsulfanyl)pyridine-3-carboxamide is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover its properties and capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.